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Compound of Interest

Compound Name:
N-(2-Bromobenzyl)-2-

propanamine hydrochloride

CAS No.: 1051919-30-2

Cat. No.: B3078490

Get Quote

Executive Summary & Application Context
N-(2-Bromobenzyl)-2-propanamine hydrochloride (CAS: 1051919-30-2) is a secondary

amine salt primarily utilized as a specialized intermediate in organic synthesis and as an

analytical reference standard in forensic chemistry. Structurally, it is the ortho-brominated

derivative of N-isopropylbenzylamine, a compound notorious as a mimic for methamphetamine

due to similar physical properties.

This guide provides a definitive protocol for the characterization of this compound using Fourier

Transform Infrared (FTIR) spectroscopy. Unlike mass spectrometry (MS), which often requires

destructive ionization, FTIR offers a rapid, non-destructive method to differentiate the 2-bromo

isomer from its 3-bromo and 4-bromo positional isomers—a critical requirement for accurate

structural validation.
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Property Detail

IUPAC Name
N-(2-Bromobenzyl)propan-2-amine

hydrochloride

Common Name N-(2-Bromobenzyl)isopropylamine HCl

Molecular Formula

C

H

BrN · HCl

Molecular Weight 264.59 g/mol

Physical State White crystalline solid

Experimental Methodology: ATR-FTIR Protocol
To ensure reproducibility and minimize sample preparation artifacts, Attenuated Total

Reflectance (ATR) is the recommended sampling mode over KBr pellets.

Instrumentation & Parameters
Instrument: FTIR Spectrometer (e.g., Nicolet iS50 or equivalent)

Detector: DTGS (Deuterated Triglycine Sulfate) for broad range or MCT for high sensitivity.

Accessory: Single-bounce Diamond ATR (high durability, inert).

Resolution: 4 cm⁻¹

Scans: 32 (screening) to 64 (high-quality publication).

Range: 4000–550 cm⁻¹ (Extended range to 400 cm⁻¹ preferred for C-Br detection).

Step-by-Step Workflow
Background Collection: Clean crystal with isopropanol. Collect air background (64 scans).

Sample Loading: Place ~5 mg of the hydrochloride salt onto the crystal center.
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Compression: Apply pressure using the anvil until the force gauge reads ~80-100 (instrument

specific units) to ensure intimate contact.

Note: Inadequate pressure results in weak bands; excessive pressure on a salt can shift

crystal lattice bands.

Acquisition: Collect sample spectrum.

Correction: Apply ATR correction (if comparing to transmission libraries) and baseline

correction.

Spectral Analysis & Band Assignment
The FTIR spectrum of N-(2-Bromobenzyl)-2-propanamine HCl is characterized by three distinct

regions. The "fingerprint" of the ortho-substitution and the isopropyl group are the primary

validation markers.

High Wavenumber Region (4000–2500 cm⁻¹)
This region is dominated by the amine salt and C-H stretching.

~2960–2400 cm⁻¹ (Broad, Multiple Bands): The "Amine Salt" Envelope. Secondary amine

salts (

) exhibit strong, broad absorption here due to N-H stretching combined with overtones.

~2960 & 2870 cm⁻¹: Aliphatic C-H stretching from the isopropyl group and methylene bridge.

>3000 cm⁻¹: Weak aromatic C-H stretching (often obscured by the broad amine salt band).

The Fingerprint Region (1500–1000 cm⁻¹)
1580–1450 cm⁻¹: Aromatic Ring Breathing.

1385 & 1365 cm⁻¹ (The Isopropyl Doublet):CRITICAL MARKER. The gem-dimethyl group of

the isopropyl moiety exhibits a characteristic doublet (symmetric deformation). This confirms

the "2-propanamine" chain.

~1200–1000 cm⁻¹: C-N stretching vibrations.
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Low Wavenumber Region (1000–600 cm⁻¹) - Isomer
Differentiation
This is the most important region for distinguishing the 2-bromo (ortho) compound from 3-

bromo (meta) and 4-bromo (para) isomers.

730–770 cm⁻¹ (Strong): C-H Out-of-Plane (OOP) bending for 1,2-disubstituted benzene

(ortho).

Differentiation: A para-substituted isomer (4-bromo) would instead show a strong band at

800–850 cm⁻¹. A meta-isomer (3-bromo) typically shows bands near 690 & 780 cm⁻¹.

~650–550 cm⁻¹: C-Br stretching. This band is often weak and variable but generally appears

in the far-IR region.

Comparative Performance Guide
This section objectively compares FTIR against alternative analytical techniques for the specific

purpose of identifying this compound.

Technique Comparison: FTIR vs. NMR vs. GC-MS
Feature FTIR (ATR) 1H NMR (400 MHz) GC-MS (EI)

Speed < 2 Minutes ~15-30 Minutes ~20 Minutes

Sample State Solid (Direct) Solution (Dissolved) Gas (Vaporized)

Isomer Specificity High (OOP Bending)
Very High (Coupling

constants)

Low (Mass spectra

often identical)

Salt Detection
Detects HCl salt form

directly

Detects counter-ion

indirectly

Detects Free Base

only

Destructive? No No
No (but sample

consumed)

Verdict: For rapid intake screening and salt-form verification, FTIR is superior. For absolute

structural elucidation de novo, NMR is required. GC-MS struggles to differentiate positional
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isomers (2-Br vs 4-Br) as they produce nearly identical fragmentation patterns (m/z 184/186

tropylium ions).

Isomeric Differentiation Data
The table below highlights the specific FTIR shifts that validate the 2-bromo structure against

its likely impurities or isomers.

Functional Group 2-Bromo (Target) 4-Bromo (Isomer)

N-

Isopropylbenzylamin

e (No Br)

Aromatic OOP ~750 cm⁻¹ (Ortho) ~820 cm⁻¹ (Para)
~700 & 750 cm⁻¹

(Mono)

Isopropyl Doublet Present (1385/1365) Present (1385/1365) Present (1385/1365)

C-Br Stretch ~650 cm⁻¹ ~650 cm⁻¹ Absent

Visual Workflow: Identification Logic
The following diagram illustrates the decision logic for validating N-(2-Bromobenzyl)-2-

propanamine HCl using the spectral features described.
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Unknown Sample
(White Crystalline Solid)

Acquire ATR-FTIR Spectrum

Check 2400-3000 cm⁻¹
Broad Ammonium Band?

Confirm: Amine Salt Form

Yes

Reject: Free Base or
Non-Amine

No

Check 1360-1390 cm⁻¹
Doublet (Isopropyl)?

Confirm: Isopropyl Group

Yes

Reject: Linear Propyl
or Ethyl Analog

No

Check 730-770 cm⁻¹
Strong Single Band (Ortho)?

Confirm: 2-Bromo Substitution

Yes

Reject: 4-Bromo (Para) or
3-Bromo (Meta) Isomer

No (Band at 820)

POSITIVE ID:
N-(2-Bromobenzyl)-2-propanamine HCl

Click to download full resolution via product page
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Caption: Logic flow for the stepwise validation of N-(2-Bromobenzyl)-2-propanamine HCl,

prioritizing functional group verification followed by positional isomer confirmation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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